Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester

• CAS RN: 1532-06-5
• Molecular Formula: C18H31NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: (4-piperidin-1-ylcyclohexyl) cyclohexanecarboxylate
• InChI: InChI=1S/C18H31NO2/c20-18(15-7-3-1-4-8-15)21-17-11-9-16(10-12-17)19-13-5-2-6-14-19/h15-17H,1-14H2
• InChI Key: QDAFVPZEOVJIJF-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)OC2CCC(CC2)N3CCCCC3
• synonyms: Cyclohexanecarboxylic acid 4-piperidinocyclohexyl ester

Description

Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester, also known as PCP, is a dissociative drug that was first synthesized in the 1950s. It has been used as an anesthetic in veterinary medicine and has also been abused recreationally. However, in recent years, there has been a growing interest in the scientific research applications of PCP due to its unique chemical structure and mechanism of action.

Mechanism of Action

Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester acts as a noncompetitive antagonist at the NMDA receptor, binding to a site on the receptor that is distinct from the glutamate binding site. This leads to a decrease in the activity of the receptor, which in turn affects a number of downstream signaling pathways. The exact mechanism by which Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester produces its effects is not fully understood, but it is thought to involve changes in the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester produces a range of biochemical and physiological effects, including altered perception, dissociation, and hallucinations. It can also lead to changes in heart rate, blood pressure, and body temperature. In addition, Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester has been shown to have neuroprotective effects in animal models of brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester in scientific research is its ability to selectively block the NMDA receptor, allowing researchers to study the role of this receptor in various physiological processes. However, Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester also has a number of limitations, including its potential for abuse and its tendency to produce unpredictable and variable effects in different individuals.

Future Directions

There are a number of future directions for research on Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester. One area of interest is the development of new drugs that target the NMDA receptor, with the aim of producing therapeutic effects without the side effects associated with Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester. Another area of interest is the use of Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester in animal models of psychiatric disorders such as schizophrenia, which are thought to involve dysfunction of the NMDA receptor. Overall, Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester represents a valuable tool for scientific research, and its unique properties continue to generate interest and investigation in the scientific community.

Synthesis Methods

The synthesis of Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester involves the reaction of cyclohexanone with piperidine in the presence of an acid catalyst. This results in the formation of a cyclic imine intermediate, which is then reduced with lithium aluminum hydride to yield Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester. The synthesis of Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester has been found to have a number of scientific research applications. It has been used as a tool to study the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes in the brain. Cyclohexanecarboxylic acid, 4-piperidinocyclohexyl ester binds to the NMDA receptor and blocks its activity, leading to a range of physiological and behavioral effects.